molecular formula C9H16N2S B8526366 1-(Bicyclo[2.2.1]heptan-2-ylmethyl)thiourea

1-(Bicyclo[2.2.1]heptan-2-ylmethyl)thiourea

Cat. No. B8526366
M. Wt: 184.30 g/mol
InChI Key: YVLFWOZQVCZOOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Bicyclo[2.2.1]heptan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C9H16N2S and its molecular weight is 184.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Bicyclo[2.2.1]heptan-2-ylmethyl)thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Bicyclo[2.2.1]heptan-2-ylmethyl)thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H16N2S

Molecular Weight

184.30 g/mol

IUPAC Name

2-bicyclo[2.2.1]heptanylmethylthiourea

InChI

InChI=1S/C9H16N2S/c10-9(12)11-5-8-4-6-1-2-7(8)3-6/h6-8H,1-5H2,(H3,10,11,12)

InChI Key

YVLFWOZQVCZOOB-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC1CC2CNC(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL round-bottomed flask equipped with a magnetic stir bar was charged with 6.17 g (22.4 mmol) of 1-benzoyl-3-(bicyclo[2.2.1]heptan-2-ylmethyl)thiourea in 30 mL of MeOH. KOH was added (2.55 g, 45.4 mmol) and the reaction was stirred at ambient temperature for 4 h. Water (150 mL) was then added to the reaction mixture, and the solid was removed by filtration. The flask and filter cake were rinsed with 40 mL of H2O. The collected solid was then suspended in 15 mL of MTBE, and the solid was collected by filtration providing the desired thiourea. MS (ESI, pos. ion) m/z: 185.2 (M+H).
Name
1-benzoyl-3-(bicyclo[2.2.1]heptan-2-ylmethyl)thiourea
Quantity
6.17 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
reactant
Reaction Step Three

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